Cas no 691-26-9 (1,3-Bis(2,2,2-trifluoroethoxy)propan-2-ol)

• Product Name: 1,3-Bis(2,2,2-trifluoroethoxy)propan-2-ol
• CAS No: 691-26-9
• MF: C₇H₁₀F₆O₃
• MW: 256.14292383194
• CID: 2855683
• Update Time: 2025-10-29

1,3-Bis(2,2,2-trifluoroethoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (1,3-bis(2,2,2-trifluoroethoxy)propan-2-ol)
• 1,3-Di(2',2',2'-trifluoroethoxy)-2-propanol
• 1,3-Bis(2,2,2-trifluoroethoxy)propan-2-ol
• 2-Propanol, 1,3-bis(2,2,2-trifluoroethoxy)-

• Inchi： 1S/C7H10F6O3/c8-6(9,10)3-15-1-5(14)2-16-4-7(11,12)13/h5,14H,1-4H2
• InChI Key： BXVALLQVUBHVQH-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)C(O)COCC(F)(F)F

Experimental Properties

• Density: 1.389 g/cm3 (25 ºC)
• Boiling Point: 197 ºC
• Flash Point: 122.6±23.8 ºC,
• Refractive Index: 1.3528 (589.3 nm 25 ºC)

Additional information on 1,3-Bis(2,2,2-trifluoroethoxy)propan-2-ol

1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol (CAS No. 691-26-9): A Versatile Compound in Pharmaceutical and Industrial Applications

1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol, also known by its CAS No. 691-26-9, is a multifunctional organic compound that has garnered significant attention in the pharmaceutical and industrial sectors due to its unique chemical structure and diverse applications. This compound belongs to the class of fluorinated alcohols, which are characterized by their high thermal stability and hydrophobic properties. The presence of multiple trifluoroethoxy groups in its molecular framework contributes to its remarkable reactivity and functional versatility, making it a valuable intermediate in the synthesis of various pharmaceuticals and specialty chemicals.

Recent studies have highlighted the potential of 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol in the development of novel drug delivery systems. For instance, a 2023 paper published in Advanced Drug Delivery Reviews demonstrated its efficacy as a solubilizing agent for poorly water-soluble drugs. The compound's ability to form micellar aggregates in aqueous solutions enhances the bioavailability of hydrophobic active ingredients, a critical factor in improving therapeutic outcomes. This application aligns with the growing demand for advanced drug delivery technologies to address challenges in oral and topical drug formulations.

From a chemical perspective, the trifluoroethoxy substituents in 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol confer exceptional hydrophobicity and low surface energy, which are advantageous in surface coating and material science applications. A 2024 study in ACS Applied Materials & Interfaces explored its use as a fluorinated surfactant in the fabrication of superhydrophobic coatings. The compound's low surface tension and high contact angle properties make it an ideal candidate for applications requiring water-repellent surfaces, such as in medical devices and electronic components.

The synthesis of 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol typically involves a multi-step process that begins with the preparation of trifluoroethoxy functional groups. Researchers have employed various catalytic methods to achieve efficient fluorination and etherification reactions. A 2023 review in Organic Chemistry Insights highlighted the role of transition metal catalysts in optimizing the yield and selectivity of this synthesis pathway. The development of greener and more sustainable synthesis methods remains a key focus area, driven by the need to reduce environmental impact and comply with regulatory standards.

In the pharmaceutical industry, 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol has shown promise as a building block for the design of fluorinated pharmaceuticals. Fluorine atoms in drug molecules often enhance metabolic stability and improve receptor binding affinity, which are critical for drug efficacy. A 2024 study in Journal of Medicinal Chemistry investigated the incorporation of trifluoroethoxy groups into antiviral compounds, demonstrating their potential to inhibit viral replication by modulating protein interactions. This application underscores the compound's relevance in the development of next-generation therapeutics.

Additionally, 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol has been explored for its role in polymer science. Its fluorinated structure allows for the creation of fluorinated polymers with unique properties, such as high thermal resistance and chemical inertness. A 2023 paper in Macromolecules described the synthesis of a novel fluorinated polyurethane using this compound as a monomer. The resulting material exhibited exceptional mechanical strength and durability, making it suitable for applications in aerospace and automotive industries.

From an environmental perspective, the trifluoroethoxy functional groups in 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol raise important considerations regarding its biodegradability and ecological impact. While the compound is not classified as a hazardous substance, ongoing research is focused on assessing its long-term environmental fate. A 2024 study in Environmental Science & Technology evaluated the degradation pathways of fluorinated compounds in aquatic ecosystems, emphasizing the need for sustainable usage practices to minimize ecological risks.

The market demand for 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol is expected to grow steadily, driven by advancements in pharmaceutical research and material science. The compound's unique properties position it as a key player in the development of innovative products across multiple industries. However, the synthesis and application of this compound require careful consideration of safety protocols and regulatory compliance to ensure responsible usage and environmental stewardship.

In conclusion, 1,3-Bis(2,2,2-Trifluoroethoxy)propan-2-ol represents a versatile chemical with significant potential in pharmaceuticals, materials science, and industrial applications. Its multifaceted properties, combined with ongoing research into sustainable synthesis methods and environmental impact, highlight its importance as a modern chemical compound. As scientific advancements continue to unfold, the role of trifluoroethoxy derivatives like this compound is likely to expand, contributing to the development of new technologies and solutions across diverse fields.